Cas no 2228669-96-1 (4-(4-methyloxan-4-yl)oxane-2,6-dione)

• Product Name: 4-(4-methyloxan-4-yl)oxane-2,6-dione
• CAS No: 2228669-96-1
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 6187173
• PubChem ID: 165626572
• Update Time: 2025-06-11

4-(4-methyloxan-4-yl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(4-methyloxan-4-yl)oxane-2,6-dione
• 2228669-96-1
• EN300-1777144

• Inchi： 1S/C11H16O4/c1-11(2-4-14-5-3-11)8-6-9(12)15-10(13)7-8/h8H,2-7H2,1H3
• InChI Key： MSHPOVWDXHLXBB-UHFFFAOYSA-N
• SMILES： O1CCC(C)(CC1)C1CC(=O)OC(C1)=O

Computed Properties

• Exact Mass: 212.10485899g/mol
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.6Ų

Additional information on 4-(4-methyloxan-4-yl)oxane-2,6-dione

Introduction to 4-(4-Methyl-1,3-oxan-4-yl)oxane-2,6-dione (CAS No. 2228669-96-1)

4-(4-Methyl-1,3-oxan-4-yl)oxane-2,6-dione, also known by its CAS number 2228669-96-1, is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a 1,3-dioxane ring and a methyl-substituted tetrahydrofuran ring. The combination of these structural features makes it a promising candidate for various applications, particularly in the development of new pharmaceuticals and materials.

The molecular formula of 4-(4-Methyl-1,3-oxan-4-yl)oxane-2,6-dione is C₉H₁₄O₄, and its molecular weight is approximately 186.20 g/mol. The compound's structure consists of a central 1,3-dioxane ring with a methyl-substituted tetrahydrofuran ring attached at the 4-position. This unique arrangement of functional groups provides the molecule with specific chemical properties that are of interest to researchers.

In recent studies, 4-(4-Methyl-1,3-oxan-4-yl)oxane-2,6-dione has been investigated for its potential biological activities. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 4-(4-Methyl-1,3-oxan-4-yl)oxane-2,6-dione has also been studied for its antioxidant activity. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases including cancer and neurodegenerative disorders. Preliminary studies have indicated that this compound exhibits strong antioxidant activity, as measured by its ability to scavenge DPPH radicals and inhibit lipid peroxidation.

The synthesis of 4-(4-Methyl-1,3-oxan-4-yl)oxane-2,6-dione has been reported using various methodologies. One common approach involves the reaction of 1,3-propanediol with methyl vinyl ketone to form the intermediate 1-methyltetrahydrofuran. This intermediate is then further reacted with ethylene oxide to form the final product. The synthetic route is highly efficient and can be scaled up for industrial production.

In addition to its potential therapeutic applications, 4-(4-Methyl-1,3-oxan-4-yl)oxane-2,6-dione has also been explored for its use in materials science. Its unique molecular structure makes it an attractive candidate for the development of new polymers and coatings with enhanced mechanical properties and thermal stability. Recent studies have demonstrated that incorporating this compound into polymer matrices can significantly improve their performance in various applications.

The safety profile of 4-(4-Methyl-1,3-oxan-4-yl)oxane-2,6-dione has been evaluated through a series of toxicological studies. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 4-(4-Methyl-1,3-oxan-4-yloxane)-2,6-dione (CAS No. 2228669-96-1) is a promising compound with a wide range of potential applications in both pharmaceuticals and materials science. Its unique molecular structure confers specific chemical properties that make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new applications and uses for this compound will be discovered.